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The indelible images of the past century owe their permanence to a critical, yet often

overlooked, stage in photographic processing: fixation. This technical guide delves into the

history and chemistry of ammonium thiosulfate, a compound that revolutionized photographic

science by dramatically accelerating the fixing process. For decades, sodium thiosulfate,

colloquially known as "hypo," reigned as the primary fixing agent. However, the mid-20th

century witnessed the rise of ammonium thiosulfate-based "rapid fixers," a development that

significantly enhanced workflow efficiency in darkrooms worldwide. This paper will explore the

timeline of this innovation, present comparative data on fixing speeds, detail historical

experimental protocols, and illustrate the underlying chemical pathways.

From Hypo to Rapid Fixer: A Historical Overview
The pioneering work of Sir John Herschel in 1819 identified sodium thiosulfate's ability to

dissolve unexposed silver halides, laying the foundation for permanent photographic images.[1]

For over a century, "hypo" was the mainstay of photographic fixing.[1][2] However, its relatively

slow action, often requiring 10 to 20 minutes to fully clear a negative or print, presented a

bottleneck in processing workflows.[2]

The concept of using ammonium salts to accelerate fixation was understood for a considerable

time, with some early "rapid fixers" being formulated by adding ammonium chloride to a

standard sodium thiosulfate solution.[3] This combination generates ammonium thiosulfate in

situ. However, the widespread adoption of ammonium thiosulfate as a primary fixing agent
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was hindered by challenges in producing a stable and cost-effective crystalline form. A key

breakthrough came with the work of Henry V. Farr and John R. Ruhoff of Mallinckrodt Chemical

Works, who were granted a patent in 1946 for a method to produce stable, crystalline

ammonium thiosulfate. This development paved the way for the commercial availability of

reliable rapid fixer formulations.

The Superior Efficiency of Ammonium Thiosulfate
The primary advantage of ammonium thiosulfate over its sodium counterpart lies in its

significantly faster rate of reaction with silver halides. Ammonium thiosulfate is reported to be

up to 400% faster than sodium thiosulfate in dissolving unexposed silver salts. This increased

efficiency is attributed to the smaller size and greater solubility of the ammonium-silver

thiosulfate complexes formed during fixation, which allows for more rapid diffusion out of the

photographic emulsion.

Quantitative Comparison of Fixing Times
The following tables summarize the comparative fixing times of sodium thiosulfate and

ammonium thiosulfate-based fixers under various conditions, as documented in historical and

technical literature.

Fixing Agent
Typical Fixing Time
(Film)

Typical Fixing Time
(Prints)

Reference

Sodium Thiosulfate

("Hypo")
10 - 20 minutes 10 minutes

Ammonium

Thiosulfate (Rapid

Fixer)

2 - 5 minutes 1 - 2 minutes

Table 1: General Comparison of Fixing Times

A 1994 patent provides more detailed quantitative data on the effect of replacing ammonium
thiosulfate with sodium thiosulfate in a fixer formulation, demonstrating the impact on fixing

time with varying silver iodide content in the emulsion.
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Molar %
Ammonium
Thiosulfate

Molar % Sodium
Thiosulfate

Silver Iodide in
Emulsion (%)

Fixing Time
(seconds)

100 0 2 65

80 20 2 65

60 40 2 65

40 60 2 65

20 80 2 85

0 100 2 115

100 0 4 35

80 20 4 35

60 40 4 40

40 60 4 35

20 80 4 80

0 100 4 140

100 0 8 140

80 20 8 145

60 40 8 150

40 60 8 145

20 80 8 200

0 100 8 255

Table 2: Fixing Times for Ammonium/Sodium Thiosulfate Mixtures with Varying Silver Iodide

Content (Data from US Patent 5,275,923A)

Experimental Protocols for Historical Rapid Fixers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are detailed methodologies for preparing two well-known historical rapid fixer

formulations, Kodak F-7 and a generic rapid fixer created by the in-situ generation of

ammonium thiosulfate.

Kodak F-7 Rapid Hardening Fixer
This formulation was a widely used commercial rapid fixer that included a hardening agent to

protect the delicate emulsion during processing.

Chemicals:

Water, at 52°C (125°F)

Sodium Thiosulfate, pentahydrated

Ammonium Chloride

Sodium Sulfite, anhydrous

Acetic Acid, 28% solution

Boric Acid, crystals

Potassium Alum, fine granular

Cold water (below 21°C or 70°F)

Procedure:

Start with 600 ml of warm water (52°C).

Dissolve 240.0 grams of sodium thiosulfate.

Add and dissolve 50.0 grams of ammonium chloride.

Add and dissolve 15.0 grams of sodium sulfite.

Slowly add 48.0 ml of 28% acetic acid while stirring.
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Add and dissolve 7.5 grams of boric acid.

Add and dissolve 15.0 grams of potassium alum.

Add cold water to make a final volume of 1.0 liter.

Source: Kodak Publication J-1, "Processing Chemicals and Formulas"

In-Situ Ammonium Thiosulfate Rapid Fixer (e.g., Kodak
F-8 type)
This type of formula relies on the chemical reaction between sodium thiosulfate and ammonium

chloride to generate ammonium thiosulfate within the solution.

Chemicals:

Water, at 52°C (125°F)

Sodium Thiosulfate, pentahydrated

Ammonium Chloride

Procedure:

Start with 750 ml of warm water (52°C).

Dissolve 360 grams of sodium thiosulfate.

Add and dissolve 50 grams of ammonium chloride.

Add cold water to make a final volume of 1.0 liter.

Source: Derived from historical photographic formularies.

The Chemistry of Fixation: A Visual Representation
The process of photographic fixation involves the conversion of insoluble silver halide crystals

(the unexposed and undeveloped parts of the image) into soluble silver-thiosulfate complexes
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that can be washed away, leaving the stable silver image.

Photographic Emulsion

Fixer Solution Wash Water

Insoluble Silver Halide (AgX)

Soluble Argentothiosulfate
Complexes

[Ag(S2O3)2]3-

dissolves in

Ammonium Thiosulfate ((NH4)2S2O3) Stable Silver Imageremoved by washing

Click to download full resolution via product page

Caption: The chemical pathway of photographic fixation.

Experimental Workflow for Determining Fixing Time
A common method for determining the clearing time of a fixer, which is then used to calculate

the total fixing time, involves observing the disappearance of the milky silver halide emulsion.
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Caption: Workflow for determining photographic fixing time.
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Conclusion
The transition from sodium thiosulfate to ammonium thiosulfate as the primary fixing agent

marked a significant advancement in photographic processing technology. The introduction of

"rapid fixers" streamlined darkroom workflows, enabling faster processing times without

compromising image permanence. This in-depth guide has provided a historical context for this

innovation, presented quantitative data on the superior efficiency of ammonium thiosulfate,

detailed historical experimental protocols for its use, and visualized the fundamental chemical

processes involved. This understanding of the evolution of photographic chemistry offers

valuable insights into the scientific principles that underpin imaging technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-custom-synthesis
https://www.quora.com/Which-chemical-is-used-as-a-Fixer-in-photography
https://shop.stearmanpress.com/blogs/news/fixering-the-fixer-problem
https://www.ub.edu/artsgrafiques/sites/default/files/base%20de%20dades/fixat-r2.pdf
https://www.benchchem.com/product/b1232673#history-of-ammonium-thiosulfate-in-photographic-processes
https://www.benchchem.com/product/b1232673#history-of-ammonium-thiosulfate-in-photographic-processes
https://www.benchchem.com/product/b1232673#history-of-ammonium-thiosulfate-in-photographic-processes
https://www.benchchem.com/product/b1232673#history-of-ammonium-thiosulfate-in-photographic-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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